Cas no 869721-01-7 (1-(Bromomethyl)-3,4-difluoro-2-methylbenzene)

• Product Name: 1-(Bromomethyl)-3,4-difluoro-2-methylbenzene
• CAS No: 869721-01-7
• MF: C₈H₇BrF₂
• MW: 221.041988611221
• CID: 5000737
• Update Time: 2025-06-28

1-(Bromomethyl)-3,4-difluoro-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-3,4-difluoro-2-methylbenzene
• 3,4-Difluoro-2-methylbenzyl bromide
• 1-(Bromomethyl)-3,4-difluoro-2-methylbenzene

• Inchi： 1S/C8H7BrF2/c1-5-6(4-9)2-3-7(10)8(5)11/h2-3H,4H2,1H3
• InChI Key： PCNUZZZNWKGDTB-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C=1C)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• XLogP3: 3
• Topological Polar Surface Area: 0

Additional information on 1-(Bromomethyl)-3,4-difluoro-2-methylbenzene

Introduction to 1-(Bromomethyl)-3,4-difluoro-2-methylbenzene (CAS No. 869721-01-7) and Its Applications in Modern Chemical Research

1-(Bromomethyl)-3,4-difluoro-2-methylbenzene, identified by the CAS number 869721-01-7, is a fluorinated aromatic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This compound serves as a versatile intermediate in the development of novel agrochemicals, pharmaceuticals, and specialty materials. Its unique structural features, including the presence of a bromomethyl group and fluoro substituents, make it particularly valuable for constructing complex molecular architectures.

The bromomethyl moiety in 1-(Bromomethyl)-3,4-difluoro-2-methylbenzene is a key functional group that enables a wide range of chemical transformations. It facilitates nucleophilic substitution reactions, allowing for the introduction of various substituents at this position. This reactivity is particularly useful in the synthesis of biologically active molecules, where precise functionalization is often required. The fluoro substituents at the 3 and 4 positions introduce electronic and steric effects that can influence the reactivity and properties of the compound, making it an attractive building block for fine chemical synthesis.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. 1-(Bromomethyl)-3,4-difluoro-2-methylbenzene exemplifies this trend, as its structure combines the benefits of fluoroaromatics with the reactivity of a bromomethyl group. This combination has been exploited in several cutting-edge research projects aimed at developing new therapeutic agents.

One notable application of 1-(Bromomethyl)-3,4-difluoro-2-methylbenzene is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently targeted in drug development. The bromomethyl group allows for facile coupling with amines or thiols to generate kinase inhibitors with specific scaffolds. Additionally, the presence of fluoro substituents can improve the pharmacokinetic properties of these inhibitors by enhancing their solubility and metabolic stability.

Another area where 1-(Bromomethyl)-3,4-difluoro-2-methylbenzene has shown promise is in the development of agrochemicals. Fluorinated aromatic compounds are known to exhibit improved pest resistance and environmental stability. The structural features of this compound make it an excellent candidate for synthesizing novel herbicides and fungicides that are both effective and sustainable. Recent studies have demonstrated its utility in creating next-generation agrochemicals with enhanced efficacy against resistant strains of weeds and fungi.

The synthesis of 1-(Bromomethyl)-3,4-difluoro-2-methylbenzene typically involves multi-step organic reactions starting from commercially available precursors. The introduction of fluorine atoms often requires specialized methodologies, such as electrochemical fluorination or metal-catalyzed cross-coupling reactions. Despite these challenges, advances in synthetic chemistry have made it possible to produce this compound with high yield and purity, making it more accessible for industrial applications.

In conclusion, 1-(Bromomethyl)-3,4-difluoro-2-methylbenzene (CAS No. 869721-01-7) is a highly valuable intermediate in modern chemical research. Its unique structural features enable diverse applications in pharmaceuticals and agrochemicals, driven by its reactivity and the influence of fluoro substituents on molecular properties. As research continues to uncover new synthetic strategies and applications, this compound is poised to play an even greater role in advancing chemical innovation.